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A Comparative Analysis of the Ignitability of
Common Wood Species
This guide provides a comparative study of the ignitability of various wood species, presenting

experimental data on key flammability parameters. The information is intended for researchers

and scientists in the fields of materials science, fire safety engineering, and drug development

where the thermal decomposition of natural products is of interest. The data is primarily derived

from cone calorimetry, a standard method for quantifying material flammability.

Data Presentation: Ignitability of Various Wood
Species
The following table summarizes the Time to Ignition (TTI) and Peak Heat Release Rate (pHRR)

for several wood species when subjected to a specific external heat flux. Lower TTI values

indicate a higher propensity for ignition, while higher pHRR values suggest a more intense fire

once ignited. It is important to note that these values can be influenced by factors such as

moisture content, density, and the presence of extractives in the wood.[1][2][3]
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Wood Species Type
Applied Heat
Flux (kW/m²)

Time to
Ignition (TTI)
(s)

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Pine (Southern) Softwood 50 13.8 - 47.5 165

Douglas Fir Softwood 50 35.6 ~200

Redwood Softwood 50 ~30 ~180

Oak (Red) Hardwood 50 ~35 375.7

Birch Hardwood 50 ~30 ~370

Maple Hardwood 50 ~40 ~350

Larch Softwood 50 ~45 ~250

Aspen Hardwood 50 ~25 ~300

Chestnut Hardwood 50 ~30 370.5

Zelkova Hardwood 50 ~50 193.7

Note: The data presented is a synthesis from multiple sources and represents a range of

reported values under similar test conditions. For precise comparisons, refer to the original

research papers.[1][4][5][6][7][8][9]

Experimental Protocols: Cone Calorimetry
The data presented in this guide was primarily obtained using a cone calorimeter, following

standardized procedures such as ASTM E1354 or ISO 5660-1.[4][10][11][12][13][14] These

protocols are designed to measure the heat release rate and other flammability characteristics

of materials under controlled laboratory conditions.

Apparatus: The cone calorimeter consists of a conical radiant electric heater that applies a

uniform heat flux to a horizontally oriented sample.[11] An electric spark igniter is positioned

above the sample to ignite the flammable gases produced during thermal decomposition.[12] A

load cell continuously measures the mass of the sample, and an exhaust system collects the

combustion products for analysis.[11]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fpl.fs.usda.gov/documnts/pdf1992/tran92b.pdf
https://www.fpl.fs.usda.gov/documnts/pdf2013/fpl_2013_white002.pdf
https://www.fpl.fs.usda.gov/documnts/pdf2007/fpl_2007_white002.pdf
https://www.fs.usda.gov/rm/pubs_other/rmrs_2010_jolly_w001.pdf
https://www.researchgate.net/publication/226027113_Investigating_the_combustion_behaviour_of_various_wood_species_via_their_fire_gases
https://www.researchgate.net/publication/257615708_Experimental_study_of_woods_under_external_heat_flux_by_autoignition_Ignition_time_and_mass_loss_rate
https://www.researchgate.net/publication/238647236_Comparison_of_combustion_properties_of_native_wood_species_used_for_fire_pots_in_Korea
https://www.fpl.fs.usda.gov/documnts/pdf2013/fpl_2013_white002.pdf
https://www.researchgate.net/figure/Combustion-test-of-wood-by-cone-calorimetry-according-to-ISO-5660-1-2015_fig2_375745506
https://fpe.umd.edu/astm-e1354
https://www.fpl.fs.usda.gov/documnts/pdf2004/fpl_2004_white002.pdf
https://knowledge.lancashire.ac.uk/id/eprint/48531/1/1-s2.0-S0379711223001868-main.pdf
https://risefr.com/media/publikasjoner/upload/nbl10-a03119.pdf
https://fpe.umd.edu/astm-e1354
https://www.fpl.fs.usda.gov/documnts/pdf2004/fpl_2004_white002.pdf
https://fpe.umd.edu/astm-e1354
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Sample Preparation: Test specimens, typically 100 mm x 100 mm, are conditioned to a

specific moisture content before testing.[4] They are then wrapped in aluminum foil, leaving

the top surface exposed, and placed in a sample holder.

Testing: The sample is positioned under the conical heater and exposed to a predetermined

heat flux, typically ranging from 25 to 75 kW/m².[8][15] The spark igniter is activated to

facilitate piloted ignition.

Data Collection: Throughout the test, several parameters are continuously recorded,

including:

Time to Ignition (TTI): The time elapsed from the start of the heat exposure to the moment

of sustained flaming combustion.[11]

Heat Release Rate (HRR): Calculated based on the principle of oxygen consumption, this

is the primary measure of the fire's intensity.[11][16] The peak HRR (pHRR) is the

maximum value recorded during the test.

Mass Loss Rate (MLR): The rate at which the sample's mass decreases due to

combustion.[1]

Smoke Production: Measured by the obscuration of a laser beam in the exhaust duct.

Visualizations
The following diagram illustrates the experimental workflow for determining the ignitability of

wood species using a cone calorimeter.
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Caption: Experimental workflow for cone calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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